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Compound of Interest

1-(2-nitrophenyl)-1H-pyrrole-2-
Compound Name:
carbaldehyde

Cat. No.: B1309384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed protocol for the synthesis of 1-(2-nitrophenyl)-1H-
pyrrole-2-carbaldehyde, an important intermediate in the synthesis of various compounds
with potential therapeutic applications. The following sections detail the reaction, experimental
procedure, and physicochemical properties of the target compound.

Reaction Scheme

The synthesis of 1-(2-nitrophenyl)-1H-pyrrole-2-carbaldehyde is achieved through the N-
alkylation of pyrrole-2-carbaldehyde with 2-nitrobenzyl bromide. The reaction is typically carried
out in the presence of a strong base, such as sodium hydride, in an aprotic polar solvent like
N,N-dimethylformamide (DMF).

Caption: Reaction scheme for the synthesis of 1-(2-nitrophenyl)-1H-pyrrole-2-carbaldehyde.

Physicochemical Properties

A summary of the key physical and chemical properties of 1-(2-nitrophenyl)-1H-pyrrole-2-
carbaldehyde is provided in the table below.
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Property Value Source
Molecular Formula C11HsN203 [1]
Molecular Weight 216.19 g/mol [1]
Appearance Colorless crystals [2]
Melting Point 138 °C [2]
CAS Number 33265-61-1 [1]

Experimental Protocol

This protocol is based on the literature for the synthesis of 1-(2-nitrophenyl)-1H-pyrrole-2-

carbaldehyde.[2]
Materials:
» Pyrrole-2-carbaldehyde

e 2-Nitrobenzyl bromide

¢ Sodium hydride (NaH), 60% dispersion in mineral oll

e N,N-Dimethylformamide (DMF), anhydrous
o Petroleum ether

o Ethyl acetate

e Argon gas

Equipment:

» Round-bottom flask

e Magnetic stirrer

e Argon inlet
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e Addition funnel
o Standard glassware for workup and purification
Procedure:

o Reaction Setup: A solution of pyrrole-2-carbaldehyde in anhydrous N,N-dimethylformamide
is prepared in a round-bottom flask under an argon atmosphere.

o Deprotonation: Sodium hydride is carefully added portion-wise to the stirred solution at room
temperature. The reaction mixture is stirred until the evolution of hydrogen gas ceases,
indicating the formation of the sodium salt of pyrrole-2-carbaldehyde.

o N-Alkylation: A solution of 2-nitrobenzyl bromide in anhydrous N,N-dimethylformamide is
added dropwise to the reaction mixture. The reaction is stirred at room temperature until
completion, which can be monitored by thin-layer chromatography (TLC).

e Workup: Upon completion of the reaction, the mixture is quenched by the slow addition of
water. The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude product can be purified by crystallization. A 95% crude yield has been
reported.[2] Single crystals for analysis can be grown from a petroleum ether-ethyl acetate
(2:1) solution.[2]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-(2-
nitrophenyl)-1H-pyrrole-2-carbaldehyde.
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Reaction Setup:
Pyrrole-2-carbaldehyde in DMF under Argon

Deprotonation:
Add NaH, stir until H2 evolution ceases
N-Alkylation:
Add 2-nitrobenzyl bromide solution dropwise

(Monitor reaction by TLC)

Workup:
Quench with water, extract with organic solvent

l

Purification:
Crystallization from petroleum ether/ethyl acetate

1-(2-nitrophenyl)-1H-pyrrole-2-carbaldehyde

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of the target compound.

Quantitative Data Summary
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Molar Mass ( g/mol

Reactant/Product | Yield Notes

Pyrrole-2- ) )
95.10 - Starting material

carbaldehyde

2-Nitrobenzyl bromide  216.04 - Alkylating agent

1-(2-nitrophenyl)-1H-
pyrrole-2- 216.19 95% (crude) [2]
carbaldehyde

Note: For a specific laboratory preparation, the molar equivalents of the reactants and the
volume of the solvent should be calculated based on the desired scale of the synthesis. It is
recommended to use a slight excess of the alkylating agent and the base to ensure complete
conversion of the starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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